2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid;methanesulfonic acid

• CAS No.: 209187-02-0
• Product Name: 2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid;methanesulfonic acid
• Molecular Formula: C28H35N5O8S2
• Molecular Weight: 633.7 g/mol
• IUPAC Name: 2-[(7-carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid;methanesulfonic acid
• Standard InChI: InChI=1S/C27H31N5O5S.CH4O3S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19;1-5(2,3)4/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34);1H3,(H,2,3,4)
• Standard InChIKey: YRIFGKTUAWTSFP-UHFFFAOYSA-N
• SMILES: CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O.CS(=O)(=O)O
• Canonical SMILES: CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O.CS(=O)(=O)O
• Appearance: Solid powder
• Description: YM-75466 is a factor Xa inhibitor potentially for the treatment of thrombosis. YM-75466 did not prolong coagulation time even at the dose which exerted significant antithrombotic effects, while it decreased TAT level in plasma in a dose-dependent manner. YM-75466 exerted anti-FXa activity but not anti-thrombin activity. YM-75466, unlike heparin, exerts its antithrombotic effect through specific inhibition of FXa without any effect on thrombin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YM-75466; YM 75466; YM75466; YM-75466 Free; YM-466; YM 466; YM466; YM-60828; YM 60828; YM60828
• Reference: 1: Sato K, Kaku S, Hirayama F, Koshio H, Matsumoto Y, Kawasaki T, Iizumi Y. Antithrombotic effect of YM-75466 is separated from its effect on bleeding time and coagulation time. Eur J Pharmacol. 1998 Jul 3;352(1):59-63. PubMed PMID: 9718268.; 2: Sato K, Taniuchi Y, Kawasaki T, Hirayama F, Koshio H, Matsumoto Y, Iizumi Y. Comparison of the anticoagulant and antithrombotic effects of YM-75466, a novel orally-active factor Xa inhibitor, and warfarin in mice. Jpn J Pharmacol. 1998 Oct;78(2):191-7. PubMed PMID: 9829622.; 3: Sato K, Taniuchi Y, Kawasaki T, Hirayama F, Koshio H, Matsumoto Y. Relationship between the antithrombotic effect of YM-75466, a novel factor Xa inhibitor, and coagulation parameters in rats. Eur J Pharmacol. 1998 Apr 24;347(2-3):231-6. PubMed PMID: 9653887.
• PubChem Compound: 9874074
• Last Modified: Nov 11 2021